Cas no 2229316-62-3 (methyl 2-1-(3-ethylthiophen-2-yl)cyclopropyl-2-hydroxyacetate)

• Product Name: methyl 2-1-(3-ethylthiophen-2-yl)cyclopropyl-2-hydroxyacetate
• CAS No: 2229316-62-3
• MF: C₁₂H₁₆O₃S
• MW: 240.318642616272
• CID: 5889028
• PubChem ID: 165965577
• Update Time: 2025-10-07

methyl 2-1-(3-ethylthiophen-2-yl)cyclopropyl-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-1-(3-ethylthiophen-2-yl)cyclopropyl-2-hydroxyacetate
• methyl 2-[1-(3-ethylthiophen-2-yl)cyclopropyl]-2-hydroxyacetate
• EN300-1731752
• 2229316-62-3

• Inchi： 1S/C12H16O3S/c1-3-8-4-7-16-10(8)12(5-6-12)9(13)11(14)15-2/h4,7,9,13H,3,5-6H2,1-2H3
• InChI Key： VSYKQCUCHFMOTL-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1C1(C(C(=O)OC)O)CC1

Computed Properties

• Exact Mass: 240.08201554g/mol
• Monoisotopic Mass: 240.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.8Ų

Additional information on methyl 2-1-(3-ethylthiophen-2-yl)cyclopropyl-2-hydroxyacetate

Comprehensive Overview of Methyl 2-1-(3-ethylthiophen-2-yl)cyclopropyl-2-hydroxyacetate (CAS No. 2229316-62-3)

The compound methyl 2-1-(3-ethylthiophen-2-yl)cyclopropyl-2-hydroxyacetate (CAS No. 2229316-62-3) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl ring and a hydroxyacetate moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel therapeutics and sustainable crop protection agents.

In recent years, the demand for heterocyclic compounds like 3-ethylthiophene derivatives has surged, driven by their applications in drug discovery and material science. The incorporation of a cyclopropyl group enhances the molecule's stability and bioavailability, making it a focal point for medicinal chemists. This compound's hydroxyacetate ester functionality also allows for further derivatization, enabling the creation of targeted molecules with improved efficacy.

The synthesis of methyl 2-1-(3-ethylthiophen-2-yl)cyclopropyl-2-hydroxyacetate involves advanced organic chemistry techniques, including cross-coupling reactions and esterification. These methods are widely discussed in academic circles, particularly in the context of green chemistry and sustainable synthesis. As environmental concerns grow, researchers are exploring catalytic processes to produce such compounds with minimal waste and energy consumption.

From an industrial perspective, this compound aligns with the rising trend of precision agriculture and personalized medicine. Its potential as a building block for biodegradable agrochemicals or small-molecule drugs has attracted attention from major pharmaceutical and agrochemical companies. The CAS No. 2229316-62-3 is often cited in patents related to innovative formulations targeting resistant pathogens or chronic diseases.

Analytical characterization of methyl 2-1-(3-ethylthiophen-2-yl)cyclopropyl-2-hydroxyacetate typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for regulatory compliance and downstream applications. The compound's solubility and stability profiles are also key considerations for formulation scientists.

In the context of drug delivery systems, the hydroxyacetate group offers opportunities for prodrug design, enhancing bioavailability or targeting specific tissues. This feature is particularly relevant for central nervous system (CNS) therapeutics, where blood-brain barrier penetration is a challenge. Similarly, in agrochemistry, the ethylthiophene moiety can improve the photostability of active ingredients, extending their field efficacy.

Future research directions for CAS No. 2229316-62-3 may explore its utility in biocatalysis or nanomaterial synthesis, areas gaining traction in interdisciplinary studies. As computational chemistry advances, in silico modeling of this compound's interactions with biological targets could accelerate its application in rational drug design. The growing emphasis on AI-driven molecular discovery further highlights its potential as a scaffold for virtual screening campaigns.